Cas no 1804893-93-3 (Methyl 2-cyano-5-hydroxyisonicotinate)

• Product Name: Methyl 2-cyano-5-hydroxyisonicotinate
• CAS No: 1804893-93-3
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 4903792
• Update Time: 2025-06-29

Methyl 2-cyano-5-hydroxyisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-hydroxyisonicotinate

• Inchi： 1S/C8H6N2O3/c1-13-8(12)6-2-5(3-9)10-4-7(6)11/h2,4,11H,1H3
• InChI Key： UFFRJOKWCBRJFL-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C#N)=NC=C1O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• XLogP3: 1
• Topological Polar Surface Area: 83.2

Additional information on Methyl 2-cyano-5-hydroxyisonicotinate

Methyl 2-cyano-5-hydroxyisonicotinate (CAS No. 1804893-93-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-cyano-5-hydroxyisonicotinate (CAS No. 1804893-93-3) is a versatile and highly significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural framework, has garnered considerable attention due to its pivotal role in the development of various therapeutic agents. The molecular structure of Methyl 2-cyano-5-hydroxyisonicotinate encompasses both cyano and hydroxy functional groups, which are strategically positioned to facilitate a wide array of chemical transformations. These features make it an invaluable building block for medicinal chemists and pharmacologists seeking to design novel compounds with enhanced pharmacological properties.

The significance of this compound is further underscored by its applications in the synthesis of heterocyclic derivatives, which are widely recognized for their biological activity. In recent years, there has been a surge in research focused on developing new heterocyclic scaffolds that exhibit potent antimicrobial, anti-inflammatory, and anticancer effects. Methyl 2-cyano-5-hydroxyisonicotinate serves as a crucial precursor in these endeavors, enabling the construction of complex molecules with tailored biological activities. The cyano group, in particular, offers a reactive site that can be further functionalized through various chemical reactions, such as reduction or hydrolysis, to yield intermediates suitable for subsequent derivatization.

One of the most compelling aspects of Methyl 2-cyano-5-hydroxyisonicotinate is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in numerous cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the structural features of this compound, researchers have been able to develop inhibitors that target specific kinases with high selectivity and potency. For instance, derivatives of Methyl 2-cyano-5-hydroxyisonicotinate have been investigated for their potential to inhibit tyrosine kinases, which are known to be involved in tumor growth and metastasis. These studies highlight the compound's importance as a scaffold for developing next-generation anticancer agents.

In addition to its role in kinase inhibition, Methyl 2-cyano-5-hydroxyisonicotinate has also been explored in the development of agents targeting other therapeutic areas. For example, researchers have utilized this intermediate to synthesize compounds with antimicrobial properties. The hydroxy group in its structure provides a site for further modification, allowing for the creation of molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Such derivatives have shown promise in preclinical studies as potential treatments against resistant bacterial strains.

The growing interest in green chemistry has also prompted investigations into sustainable synthetic routes for Methyl 2-cyano-5-hydroxyisonicotinate. Traditional synthetic methods often involve harsh conditions and generate significant waste byproducts. However, recent advancements have led to the development of more environmentally friendly approaches, such as catalytic hydrogenation and biocatalytic transformations. These methods not only reduce the environmental impact but also improve the efficiency of the synthesis process. By adopting these greener practices, researchers can produce Methyl 2-cyano-5-hydroxyisonicotinate with minimal waste and lower energy consumption, aligning with global efforts to promote sustainable pharmaceutical manufacturing.

The future prospects for Methyl 2-cyano-5-hydroxyisonicotinate are vast and exciting. As our understanding of biological pathways continues to expand, so too will the demand for sophisticated intermediates like this one. The ability to modify its structure in diverse ways ensures that it will remain a cornerstone in drug discovery efforts across multiple therapeutic domains. Whether it is used to develop novel anticancer agents or innovative antimicrobial drugs, Methyl 2-cyano-5-hydroxyisonicotinate is poised to play a critical role in shaping the future of pharmaceutical innovation.

In conclusion, Methyl 2-cyano-5-hydroxyisonicotinate (CAS No. 1804893-93-3) is a multifaceted intermediate with far-reaching implications in pharmaceutical research and development. Its unique structural attributes and reactivity make it an indispensable tool for medicinal chemists seeking to create new therapeutic agents. As ongoing research continues to uncover new applications and synthetic strategies for this compound, its importance is only set to grow. The advancements in green chemistry further enhance its appeal by providing sustainable methods for its production. With these factors in mind, it is clear that Methyl 2-cyano-5-hydroxyisonicotinate will remain a cornerstone of modern drug discovery for years to come.